3,4-Dichlorobenzotrichloride

Specification

• CAS No.: 13014-24-9
• Molecular Formula: C7H3Cl5
• Molecular Weight: 264.4 g/mol
• IUPAC Name: 1,2-dichloro-4-(trichloromethyl)benzene
• Standard InChI: InChI=1S/C7H3Cl5/c8-5-2-1-4(3-6(5)9)7(10,11)12/h1-3H
• Standard InChI Key: ATYLRBXENHNROH-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(Cl)(Cl)Cl)Cl)Cl
• Canonical SMILES: C1=CC(=C(C=C1C(Cl)(Cl)Cl)Cl)Cl
• Boiling Point: 541.6 °F at 760 mm Hg (NTP, 1992); 283.1 °C
• Flash Point: greater than 200 °F (NTP, 1992)
• Melting Point: 78.4 °F (NTP, 1992); 25.8 °C

Introduction

Chemical Identity and Structural Characteristics

3,4-Dichlorobenzotrichloride, also known as α,α,α,3,4-pentachlorotoluene, is an organochlorine compound with the molecular formula C7H3Cl5 and a molecular weight of 264.36. It belongs to the class of halogenated aromatic compounds, specifically chlorinated toluene derivatives. The compound is registered under the CAS number 13014-24-9.
Several synonyms exist for this compound including:

• 3,4-DCTC

• Pentachlorotoluene

• 3,4-Dichlorotrichlorotoluene

• Toluene, α,α,α,3,4-pentachloro-
  The structure consists of a benzene ring with chlorine atoms at positions 3 and 4, plus a trichloromethyl group (-CCl3) substitution. This arrangement of chlorine atoms contributes to its unique chemical properties and reactivity profile.

Physical Properties

3,4-Dichlorobenzotrichloride exhibits distinctive physical characteristics that influence its handling, storage, and applications. The compound appears as a slightly opaque pale yellow liquid at room temperature, though it can also be found in forms ranging from powder to lumps depending on conditions.
The key physical properties of 3,4-Dichlorobenzotrichloride are summarized in the table below:

Property	Value
Physical state	White or colorless to almost white/almost colorless; liquid to powder/lump
Melting point	25.8°C
Boiling point	283.15°C
Density	1.576 g/mL at 25°C
Vapor pressure	1.333 hPa at 15-50°C
Flash point	>230°F
LogP	5.18 at 25°C
These physical characteristics demonstrate that 3,4-Dichlorobenzotrichloride typically exists as a liquid at standard laboratory conditions, with a melting point near room temperature. The high boiling point suggests relatively low volatility, while the LogP value of 5.18 indicates high lipophilicity and poor water solubility.

Chemical Reactivity and Stability

3,4-Dichlorobenzotrichloride, like other halogenated aromatic compounds, demonstrates specific reactivity patterns that are important to understand for both laboratory and industrial applications.

General Reactivity

As a highly chlorinated aromatic compound, 3,4-Dichlorobenzotrichloride exhibits relatively low reactivity under standard conditions. The presence of multiple chlorine atoms typically decreases the reactivity of the aromatic ring toward electrophilic substitution reactions compared to unsubstituted benzene. The compound's reactivity generally decreases with increased substitution of halogen atoms for hydrogen atoms on the aromatic ring.

Chemical Compatibility

3,4-Dichlorobenzotrichloride may be incompatible with several classes of compounds:

• Strong oxidizing agents

• Strong reducing agents

• Amines

• Nitrides

• Azo/diazo compounds

• Alkali metals

• Epoxides
  These incompatibilities arise from potential reactions with the chlorinated functional groups, which could lead to decomposition or more hazardous reaction products.

Stability Considerations

The compound is considered relatively stable under normal storage conditions but may be sensitive to moisture. For optimal stability, it should be stored under inert atmosphere conditions at room temperature. Its high LogP value indicates hydrophobicity, which explains its reported water insolubility.

Regulatory Status and Classification

Global Regulatory Status

3,4-Dichlorobenzotrichloride is registered with several regulatory bodies:

• EPA Substance Registry System: Listed as "3,4-Dichlorobenzotrichloride (13014-24-9)"

• FDA UNII: 79ZZO7J7BA

• NIST Chemistry Reference: Registered as "Benzene, 1,2-dichloro-4-(trichloromethyl)-(13014-24-9)"

GHS Classification and Labeling

Under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3,4-Dichlorobenzotrichloride carries the following hazard statements:

• H302: Harmful if swallowed

• H314: Causes severe skin burns and eye damage

• H413: May cause long lasting harmful effects to aquatic life
  The corresponding precautionary statements include:

• P264: Wash thoroughly after handling

• P280: Wear protective gloves/protective clothing/eye protection/face protection

• P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

• P403+P235: Store in a well-ventilated place. Keep cool

• P405: Store locked up

• P501: Dispose of contents/container in accordance with local/regional/national regulations